2-((2-(4-ethoxyphenyl)-2-oxoethyl)thio)-3-isopentyl-N-(2-methoxyethyl)-4-oxo-3,4-dihydroquinazoline-7-carboxamide

• IUPAC Name: 2-[2-(4-ethoxyphenyl)-2-oxoethyl]sulfanyl-N-(2-methoxyethyl)-3-(3-methylbutyl)-4-oxoquinazoline-7-carboxamide
• InChI: InChI=1S/C27H33N3O5S/c1-5-35-21-9-6-19(7-10-21)24(31)17-36-27-29-23-16-20(25(32)28-13-15-34-4)8-11-22(23)26(33)30(27)14-12-18(2)3/h6-11,16,18H,5,12-15,17H2,1-4H3,(H,28,32)
• InChI Key: FOJYVQGENROOER-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)C(=O)CSC2=NC3=C(C=CC(=C3)C(=O)NCCOC)C(=O)N2CCC(C)C
• Molecular Formula: C27H33N3O5S
• Molecular Weight: 511.6 g/mol

Description

2-((2-(4-ethoxyphenyl)-2-oxoethyl)thio)-3-isopentyl-N-(2-methoxyethyl)-4-oxo-3,4-dihydroquinazoline-7-carboxamide is a useful research compound. Its molecular formula is C27H33N3O5S and its molecular weight is 511.64. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Antimicrobial Study

Research has demonstrated the synthesis of compounds related to quinazoline derivatives, exploring their antimicrobial properties. For instance, Patel et al. (2010) synthesized fluoroquinolone-based 4-thiazolidinones, investigating their antifungal and antibacterial activities, which revealed significant potential against various microbial strains (Patel & Patel, 2010).

Hydrolytic Ring Opening Studies

Another line of research, conducted by Shemchuk et al. (2010), focused on the hydrolytic opening of the quinazoline ring in derivatives, providing insights into chemical reactions and potential applications in creating new compounds with varied biological activities (Shemchuk, Chernykh, Levashov, & Sytnik, 2010).

Anti-inflammatory and Analgesic Agents

Abu‐Hashem et al. (2020) synthesized novel compounds derived from visnaginone and khellinone, exploring their anti-inflammatory and analgesic properties. These compounds exhibited significant COX-2 inhibitory activity, highlighting their potential in medicinal chemistry for developing new therapeutic agents (Abu‐Hashem, Al-Hussain, & Zaki, 2020).

Antimicrobial Agents from Quinazolinone and Thiazolidinone

Desai et al. (2011) focused on the synthesis of compounds combining quinazolinone and thiazolidinone structures, evaluating their antimicrobial efficacy. This research contributes to the development of new antimicrobial agents with potential applications in combating resistant microbial strains (Desai, Dodiya, & Shihora, 2011).

Antitubercular Activity

Marvadi et al. (2020) synthesized 5-chloro-2-(thiophen-2-yl)-7,8-dihydroquinoline-6-carboxamides, evaluating them for antitubercular activity against Mycobacterium tuberculosis. This study highlighted several analogs with promising antitubercular properties, contributing to the search for new treatments for tuberculosis (Marvadi, Nagineni, Safoora, Krishna, Sriram, & Kantevari, 2020).